Cas no 2305538-15-0 (N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide)

• Product Name: N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide
• CAS No: 2305538-15-0
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 5411693
• PubChem ID: 137934780
• Update Time: 2025-09-20

N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-Methoxyethyl)-1H-indazol-6-yl]-2-propenamide
• EN300-7530904
• N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide
• N-[1-(2-methoxyethyl)-1H-indazol-6-yl]prop-2-enamide
• 2305538-15-0
• Z3488635220

• Inchi： 1S/C13H15N3O2/c1-3-13(17)15-11-5-4-10-9-14-16(6-7-18-2)12(10)8-11/h3-5,8-9H,1,6-7H2,2H3,(H,15,17)
• InChI Key： LOWGGMJESWWIGP-UHFFFAOYSA-N
• SMILES： O(C)CCN1C2C=C(C=CC=2C=N1)NC(C=C)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Additional information on N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide

Professional Introduction to N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide (CAS No: 2305538-15-0)

N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide, a compound with the chemical identifier CAS No: 2305538-15-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex indazole core and amide functional group, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural features of this compound make it a promising candidate for further exploration in various therapeutic areas.

The indazole moiety, a heterocyclic aromatic ring system, is well-documented for its role in numerous biologically active molecules. In particular, the 6-position of the indazole ring serves as a key site for functionalization, enabling the attachment of various substituents that can modulate biological activity. The presence of a 2-methoxyethyl group at the 1-position of the indazole ring introduces a hydrophilic component, which can enhance solubility and bioavailability. This modification is particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy.

The amide functional group at the prop-2-enyl position further contributes to the compound's complexity and potential biological activity. Amides are well-known for their role in protein-protein interactions and have been widely utilized in the development of bioactive molecules. The prop-2-enyl side chain provides a flexible structure that can interact with biological targets in multiple ways, offering opportunities for designing molecules with high specificity and potency.

Recent research has highlighted the importance of indazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing indazole moieties exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution patterns on the indazole ring can significantly influence these activities, making it a critical factor in drug design.

In particular, the N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide structure has been investigated for its potential role in modulating signaling pathways associated with various diseases. For instance, research suggests that this compound may interact with receptors and enzymes involved in inflammation and cancer progression. By targeting these pathways, it holds promise for developing treatments that can effectively mitigate disease symptoms while minimizing side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex indazole core. These methods not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure.

The pharmacological evaluation of N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have shown that this compound exhibits significant inhibitory activity against certain enzymes and receptors relevant to cancer and inflammation. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders.

One of the most compelling aspects of this compound is its structural versatility. The combination of the indazole core with various substituents allows for the creation of a diverse library of derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where identifying lead compounds with optimal properties is essential for further development.

The computational modeling and molecular dynamics studies have provided valuable insights into the interactions between N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide and its target proteins. These studies have helped elucidate binding mechanisms and predict potential off-target effects, which are critical considerations in drug development. By leveraging computational tools alongside experimental data, researchers can accelerate the process of identifying promising candidates for further investigation.

The future direction of research on N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide includes exploring its potential as an intermediate in synthesizing more complex pharmaceutical agents. Additionally, investigating its mechanism of action at a molecular level will provide a deeper understanding of its biological effects. These efforts are expected to contribute to the development of novel therapeutics that address unmet medical needs.

In conclusion, N-[1-(2-Methoxyethyl)indazol-6-yl]prop-2-enamide (CAS No: 2305538-15-0) represents a significant advancement in pharmaceutical chemistry with promising applications in medicinal chemistry and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in developing innovative treatments for various diseases.